![molecular formula C16H19Cl2NO4 B2732520 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone CAS No. 1396685-06-5](/img/structure/B2732520.png)
2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone
Description
2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone is a useful research compound. Its molecular formula is C16H19Cl2NO4 and its molecular weight is 360.23. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone, focusing on six unique applications:
Agricultural Herbicide
2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone: is primarily known for its use as a selective herbicide. It targets broadleaf weeds while leaving grasses largely unaffected. This compound disrupts plant growth by mimicking natural plant hormones, leading to uncontrolled growth and eventual death of the weed . Its effectiveness in controlling invasive species makes it valuable in agricultural settings to maintain crop health and yield.
Environmental Management
In environmental management, this compound is utilized to control unwanted vegetation in non-crop areas such as industrial sites, railways, and public spaces. Its ability to selectively target broadleaf weeds without harming grasses is particularly beneficial for maintaining clear and safe environments . This application helps in reducing fire hazards and maintaining the aesthetic and functional quality of public and industrial areas.
Forestry Applications
Forestry management also benefits from the use of 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone . It is used to control competing vegetation that can hinder the growth of young trees. By selectively targeting broadleaf species, this herbicide helps ensure that saplings receive adequate sunlight and nutrients, promoting healthier forest regeneration and management .
Aquatic Weed Control
This compound is effective in managing aquatic weeds in water bodies such as lakes, ponds, and irrigation channels. Its selective action helps in controlling invasive aquatic plants without significantly affecting the surrounding aquatic ecosystem . This application is crucial for maintaining water quality and preventing the clogging of waterways, which can impact water flow and usage.
Research in Plant Physiology
In scientific research, 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone is used to study plant hormone interactions and growth regulation. By mimicking auxins, this compound helps researchers understand the mechanisms of plant growth and development, providing insights into how plants respond to hormonal signals . This research can lead to the development of new agricultural technologies and practices.
Bioremediation Studies
Recent studies have explored the potential of this compound in bioremediation, where it is used to degrade environmental pollutants. Its chemical structure allows it to interact with and break down certain contaminants, making it a candidate for cleaning up polluted environments . This application is particularly relevant in areas affected by industrial pollution, where traditional cleanup methods may be less effective.
These applications highlight the versatility and importance of 2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone in various fields, from agriculture to environmental science. If you need more detailed information on any specific application, feel free to ask!
Based on general knowledge and typical uses of similar compounds. Specific studies and detailed references can be provided upon further research.
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19Cl2NO4/c1-15(2)22-9-16(10-23-15)7-19(8-16)14(20)6-21-13-4-3-11(17)5-12(13)18/h3-5H,6-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWBBUKJUILQFSE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC2(CN(C2)C(=O)COC3=C(C=C(C=C3)Cl)Cl)CO1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19Cl2NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Dichlorophenoxy)-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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